Cas no 945376-95-4 (4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol)

4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol structure
945376-95-4 structure
Product Name:4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol
CAS No:945376-95-4
MF:C12H8BrN3O
MW:290.115421295166
MDL:MFCD13193719
CID:829946
PubChem ID:52947893
Update Time:2025-04-19

4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Bromopyrazolo[1,5-a]pyrimidin-6-yl)phenol
    • P-1004
    • P-1004 (in stock)
    • XBHIAJWNXVJSAA-UHFFFAOYSA-N
    • 6223AC
    • ST2405344
    • AX8219172
    • AB0098071
    • 4-(3-BROMANYLPYRAZOLO(1,5-A)PYRIMIDIN-6-YL)PHENOL
    • SCHEMBL2813127
    • 4-(3-Bromopyrazolo[1 pound not5-a]pyrimidin-6-yl)phenol
    • 945376-95-4
    • MFCD13193719
    • C12H8BrN3O
    • DTXSID20680661
    • Phenol, 4-(3-bromopyrazolo[1,5-a]pyrimidin-6-yl)-
    • VMB37695
    • AKOS016003310
    • FT-0710320
    • CHEMBL1269227
    • 4-(3-Bromopyrazolo[15-a]pyrimidin-6-yl)phenol
    • PD181690
    • ZJZ4WL9NUS
    • P16959
    • DS-18362
    • DB-079951
    • 4-{3-BROMOPYRAZOLO[1,5-A]PYRIMIDIN-6-YL}PHENOL
    • 4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol
    • MDL: MFCD13193719
    • Inchi: 1S/C12H8BrN3O/c13-11-6-15-16-7-9(5-14-12(11)16)8-1-3-10(17)4-2-8/h1-7,17H
    • InChI Key: XBHIAJWNXVJSAA-UHFFFAOYSA-N
    • SMILES: BrC1C=NN2C=1N=CC(=C2)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 288.985
  • Monoisotopic Mass: 288.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.70

4-(3-Bromopyrazolo1,5-apyrimidin-6-yl)phenol Pricemore >>

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